Cas no 58880-41-4 (2-[3-chloro-4-(2-methylpropyl)phenyl]propanoic Acid)

2-[3-chloro-4-(2-methylpropyl)phenyl]propanoic Acid structure
58880-41-4 structure
Product Name:2-[3-chloro-4-(2-methylpropyl)phenyl]propanoic Acid
CAS No:58880-41-4
MF:C13H17ClO2
MW:240.725883245468
CID:1612417
PubChem ID:3041939
Update Time:2025-04-21

2-[3-chloro-4-(2-methylpropyl)phenyl]propanoic Acid Chemical and Physical Properties

Names and Identifiers

    • 2-[3-chloro-4-(2-methylpropyl)phenyl]propanoic acid
    • TAI 255
    • 2-(3-Chloro-4-isobutylphenyl)propionic acid
    • Propionic acid, 2-(3-chloro-4-isobutylphenyl)-
    • AC1MIC9N
    • CTK8J4854
    • LS-124560
    • DTXSID70974380
    • DB-301752
    • 58880-41-4
    • Benzeneacetic acid, 3-chloro-alpha-methyl-4-(2-methylpropyl)-
    • 2-[3-chloro-4-(2-methylpropyl)phenyl]propanoic Acid
    • Inchi: 1S/C13H17ClO2/c1-8(2)6-11-5-4-10(7-12(11)14)9(3)13(15)16/h4-5,7-9H,6H2,1-3H3,(H,15,16)
    • InChI Key: ZHJFTHAIVITSPS-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C=CC=1CC(C)C)C(C(=O)O)C

Computed Properties

  • Exact Mass: 240.09181
  • Monoisotopic Mass: 240.0917075g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 240
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 37.3Ų

Experimental Properties

  • PSA: 37.3
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